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Compound of Interest

Compound Name: 2,3,4,5,6-Pentabromoaniline

Cat. No.: B129659

An in-depth guide for researchers, scientists, and drug development professionals.

Application Notes & Protocols: 2,3,4,5,6-
Pentabromoaniline
Abstract

2,3,4,5,6-Pentabromoaniline (PBA) is a highly halogenated aromatic amine, a specialized
chemical compound whose utility is centered on its dense bromine content and the reactive
potential of its aniline functional group. While not a commonplace laboratory reagent, its
primary applications are rooted in materials science as a precursor to polybrominated flame
retardants and in advanced organic synthesis as a versatile building block for complex
molecules, including those in the realm of targeted protein degradation. This guide provides a
comprehensive overview of its known applications, detailed protocols for its use and
characterization, and critical safety information, grounded in the principles of synthetic
chemistry and material science.

Introduction and Physicochemical Profile

2,3,4,5,6-Pentabromoaniline is a crystalline solid characterized by a benzene ring where all
five carbon-bound hydrogen atoms have been substituted by bromine, with a single amino
group remaining. This structure imparts a high molecular weight and density, and its chemical
reactivity is dominated by the nucleophilic amino group and the heavily substituted aromatic
ring.
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Many suppliers of this compound provide it as a rare or "early discovery" research chemical,
often without extensive analytical data.[1] Therefore, it is incumbent upon the researcher to
independently verify the identity and purity of the material before use, a protocol for which is
provided in Section 3 of this guide.

Table 1: Physicochemical Properties of 2,3,4,5,6-Pentabromoaniline

Property Value Source(s)
CAS Number 13665-98-0 [2][3][4]
Molecular Formula CeH2BrsN [4]
Molecular Weight 487.61 g/mol [1][4]
Melting Point 226 °C [2]

Boiling Point 392.8 °C (Predicted) [2]

Density 2.824 g/cm3 (Predicted) [2]
Appearance Solid (Form may vary) N/A

Pentabromoaniline, 2,3,4,5,6-
Synonyms _ [2][4]
Pentabromobenzenamine

Primary Applications and Methodologies

The applications of PBA stem from two key features: its high bromine content and its function
as a synthetic intermediate.

Application 1: Precursor for Polybrominated Flame
Retardants

The most cited application for PBA is as a reagent in the synthesis of polybrominated
compounds that function as flame retardants.[2] Brominated flame retardants (BFRs) operate in
the gas phase of a fire by releasing hydrogen bromide (HBr) radicals upon decomposition.
These radicals interfere with the high-energy hydrogen and hydroxyl radicals that propagate
the combustion chain reaction, effectively quenching the fire.
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Causality Behind Experimental Choices: The conversion of PBA to a non-amine-containing
polybrominated phenyl compound is necessary to create a more stable flame retardant. The
amino group can be a point of undesirable reactivity or thermal instability. A common strategy to
remove an aniline group is via a Sandmeyer-type reaction, which proceeds through a stable
diazonium salt intermediate.

Protocol 2.1: Generalized Synthesis of a Pentabrominated Phenyl Compound via Diazotization

This protocol is a representative example of how an aniline like PBA can be chemically
modified. It must be performed with extreme caution due to the energetic nature of diazonium
salts.

e Diazotization:

o In a three-neck flask equipped with a mechanical stirrer and a thermometer, suspend 10
mmol of 2,3,4,5,6-Pentabromoaniline in a mixture of 30 mL of glacial acetic acid and 10
mL of concentrated sulfuric acid.

o Cool the mixture to 0-5 °C in an ice-salt bath.
o Dissolve 12 mmol of sodium nitrite (NaNO2) in 10 mL of cold concentrated sulfuric acid.

o Add the NaNO:2 solution dropwise to the PBA suspension while vigorously stirring and
maintaining the temperature below 10 °C. The formation of the diazonium salt is highly
exothermic and requires careful temperature control to prevent runaway reactions.

o Stir the resulting mixture for an additional 30 minutes at 0-5 °C.
o Hydrolysis (Example to form Pentabromophenol):
o In a separate beaker, bring a solution of 50 mL of 10% aqueous sulfuric acid to a boil.

o Slowly and carefully add the cold diazonium salt solution to the boiling acidic solution.
Vigorous evolution of nitrogen gas will occur.

o Continue heating for 30 minutes after the addition is complete to ensure full decomposition
of the diazonium salt.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b129659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Cool the reaction mixture to room temperature, which should cause the pentabromophenol
product to precipitate.

o Collect the solid by vacuum filtration, wash with cold water until the filtrate is neutral, and
dry. Recrystallize from a suitable solvent like ethanol or toluene for purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pentabromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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